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Compound of Interest

Compound Name: Reactive brown 37

CAS No.: 122391-00-8

Cat. No.: B1168117

Get Quote

As textile chemistry evolves toward a balance between high-performance longevity and

environmental sustainability, material scientists and drug development professionals frequently

evaluate the trade-offs between synthetic and natural compounds. This guide provides an

objective, data-driven comparison between the synthetic fiber-reactive dye Reactive Brown 37
(CAS: 122391-00-8) and natural brown dyes derived from botanical sources, such as walnut

husks and cutch[1][2].

Mechanistic Causality: The Chemistry of Fixation
The fundamental difference in performance and lifespan between Reactive Brown 37 and

natural brown dyes is dictated by their molecular bonding mechanisms.

Reactive Brown 37 (Synthetic): As a fiber-reactive dye, Reactive Brown 37 is engineered to

form a permanent covalent bond with the hydroxyl groups of cellulosic fibers[3]. Under alkaline

conditions, the hydroxyl groups of the cellulose are deprotonated, making them highly

nucleophilic[3]. The active leaving group on the reactive dye molecule undergoes nucleophilic

substitution or addition, effectively making the dye an integral part of the polymer chain[3]. This
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irreversible ether linkage results in highly predictable aging, minimal bleeding, and superior

colorfastness[4].

Natural Brown Dyes (Walnut/Cutch): Natural dyes primarily rely on weaker coordination

complexes and hydrogen bonding[5]. Botanicals like cutch and walnut husks are rich in

tannins, which can act as natural substantive dyes or require metal mordants (such as

aluminum potassium sulfate) to bridge the dye molecule to the fiber[1][3]. Because these bonds

are non-covalent, they are more susceptible to hydrolytic cleavage during washing and

photochemical oxidation under UV exposure[5].
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Diagram 1: Covalent bonding in reactive dyes versus coordination in natural dyes.
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Comparative Performance Data
To objectively evaluate these dyes, we rely on standardized ISO 105 colorfastness metrics and

environmental effluent parameters. The table below synthesizes the quantitative and qualitative

differences between the two dye classes.

Performance Metric
Reactive Brown 37
(Synthetic)

Natural Brown
(Walnut/Cutch)

Mechanistic
Causality

Wash Fastness (ISO

105-C06)
4-5 (Excellent)[3]

3-4 (Moderate to

Good)[3]

Covalent bonds resist

hydrolytic cleavage

better than

coordination bonds[3]

[4].

Light Fastness (ISO

105-B02)
4-5 (Excellent)[3] 3-4 (Moderate)[5]

Natural dyes lack

strong covalent

interactions,

increasing

susceptibility to

photochemical

oxidation[5].

Rubbing Fastness

(Dry/Wet)
4-5 (Excellent)[5]

3-4 (Moderate to

Good)[5]

The stronger binding

ability of reactive dyes

prevents mechanical

color transfer[5].

Effluent Profile
High COD/BOD,

Recalcitrant[5][6]
Biodegradable[5]

Reactive dyes resist

degradation; natural

dyes degrade easily

but may contain heavy

metal mordants[5][6].

Cost Efficiency
Higher chemical

cost[5]

~50% lower raw

material cost[5]

Natural dyeing is

economically viable

but requires larger

land footprints for

cultivation[5].
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Self-Validating Experimental Protocols
To validate the performance differences in a laboratory setting, the following standardized

exhaustion dyeing protocols must be executed. These workflows are designed as self-

validating systems: the final washing-off step acts as an immediate visual and

spectrophotometric indicator of dye exhaustion and fixation efficiency.

Protocol A: Reactive Brown 37 Exhaustion Dyeing
Preparation: Scour 10g of 100% cotton fabric to remove hydrophobic impurities.

Dye Bath Formulation: Prepare an aqueous bath with 2% Weight of Fiber (WOF) Reactive
Brown 37. Set the liquor ratio to 1:10.

Exhaustion Phase: Heat the bath to 40°C. Add 40 g/L Sodium Chloride (NaCl) in three

divided doses over 20 minutes.

Causality: The salt masks the negative zeta potential of the cotton surface, driving the

anionic dye molecules out of the aqueous phase and into the fiber.

Fixation Phase: Add 15 g/L Sodium Carbonate (Na2CO3) and raise the temperature to 60°C

for 45 minutes.

Causality: The alkali deprotonates the cellulose hydroxyls, initiating the covalent

reaction[3].

Washing Off: Rinse the fabric in cold water, then boil in 2 g/L non-ionic detergent for 10

minutes. This step is critical to remove hydrolyzed, unfixed dye that would otherwise ruin

wash fastness.

Protocol B: Natural Brown Dyeing (Walnut Husks/Cutch)
Extraction: Simmer 30-50% WOF dried walnut husks or 15-30% WOF cutch powder in water

for 2 hours to extract tannins and colorants[1]. Filter the decoction.

Pre-Mordanting (Required for Cutch, Optional for Walnut): Treat the scoured cotton with 15%

WOF Aluminum Potassium Sulfate (Alum) at 80°C for 45 minutes[1].
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Causality: Alum forms coordination sites on the cellulose, providing an anchor for the

natural dye[3]. Walnut husks contain enough natural tannin that mordanting is technically

optional, though it deepens the shade[1][7].

Dyeing Phase: Introduce the mordanted fabric into the filtered dye extract. Simmer at 90°C

for 60 minutes[8].

Washing Off: Allow the fabric to cool in the bath overnight for maximum absorption[7][8], then

rinse cold until the water runs clear.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.selvane.co/fr/blogs/knowledge/linen-dyeing-natural-vs-synthetic-dyes-and-colorfastness
https://naturaldyes.ca/dyes-tannins
https://appleoakfibreworks.com/products/organic-walnut-shells-dye
https://talu.earth/dyeing-with-oak-leaves-to-make-natural-brown-fabric-dye/
https://appleoakfibreworks.com/products/organic-walnut-shells-dye
https://talu.earth/dyeing-with-oak-leaves-to-make-natural-brown-fabric-dye/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168117?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fabric Preparation
(Scouring & Bleaching)

Dye Selection

Reactive Brown 37
Exhaustion Method

Natural Brown
Walnut/Cutch Method

Add NaCl (Salt)
Increase Substantivity

Pre-mordanting
(Alum, 15% WOF)

Add Na2CO3 (Alkali)
Fixation at 60°C

Washing Off
(Remove Unfixed Dye)

Dye Bath Extraction
Simmer at 90°C

ISO 105 Fastness Testing
(Wash, Light, Rubbing)

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1168117/docs?utm_src=pdf-body-img#comparative-guide-reactive-brown-37-vs-natural-brown-dyes-in-textile-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168117?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram 2: Self-validating experimental workflow for comparative dyeing and fastness

evaluation.

Environmental Remediation & Toxicity Profile
While natural brown dyes are championed for their biodegradability, the environmental calculus

requires nuance. Natural dyeing requires significantly less energy if cold-mordanting is used,

and the effluent boasts lower Chemical Oxygen Demand (COD) compared to reactive

dyeing[5]. However, the use of metallic mordants must be strictly controlled to prevent heavy

metal accumulation in wastewater.

Reactive Brown 37 poses significant wastewater challenges. Because reactive dyes are

engineered for extreme chemical stability, they resist natural degradation and pass unaffected

through conventional biological treatment systems[6]. Recent scientific advancements

demonstrate that agricultural byproducts, such as composts and vermicomposts, can act as

highly effective, low-cost adsorbents to remove recalcitrant dyes like Reactive Brown 37 from

industrial effluents[6].

Conclusion
For researchers scaling up textile or biomaterial coloration, the choice between Reactive
Brown 37 and natural brown dyes is a matter of prioritizing longevity versus ecological

footprint. Reactive dyes deliver unparalleled fastness via covalent bonding but require rigorous

effluent remediation[4][6]. Natural dyes offer a sustainable, low-toxicity alternative, provided

that mordant usage is optimized and slight fading over time is an acceptable characteristic of

the final product[3][4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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